Cas no 1879706-27-0 (Methyl 5-bromo-6-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylate)

• Product Name: Methyl 5-bromo-6-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylate
• CAS No: 1879706-27-0
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 5696564
• PubChem ID: 130604909
• Update Time: 2025-06-08

Methyl 5-bromo-6-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-6-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylate
• EN300-1450066
• Methyl5-bromo-6-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylate
• 1879706-27-0
• 3-Pyridinecarboxylic acid, 5-bromo-6-(2-propyn-1-ylamino)-, methyl ester

• Inchi： 1S/C10H9BrN2O2/c1-3-4-12-9-8(11)5-7(6-13-9)10(14)15-2/h1,5-6H,4H2,2H3,(H,12,13)
• InChI Key： GKDMZPQLFUDKJE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CN=C1NCC#C

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.555±0.06 g/cm3(Predicted)
• Boiling Point: 361.6±42.0 °C(Predicted)
• pka: 1.68±0.10(Predicted)

Additional information on Methyl 5-bromo-6-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylate

Methyl 5-bromo-6-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylate (CAS No. 1879706-27-0): An Overview of Its Synthesis, Properties, and Applications

Methyl 5-bromo-6-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylate (CAS No. 1879706-27-0) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a bromo substituent, an alkynyl amine group, and a methyl ester functionality. These functional groups contribute to its reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of Methyl 5-bromo-6-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylate typically involves a multi-step process. One common approach is to start with 5-bromo-pyridine-3-carboxylic acid, which can be methylated to form the corresponding methyl ester. The next step involves the introduction of the propargyl amine group through a nucleophilic substitution reaction. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In terms of physical properties, Methyl 5-bromo-6-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylate is a solid at room temperature with a melting point typically ranging from 80°C to 90°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various chemical reactions and biological assays.

The biological activity of Methyl 5-bromo-6-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylate has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory effects on certain enzymes and receptors, making it a promising lead compound for drug discovery. For instance, studies have demonstrated its ability to inhibit kinases involved in cancer signaling pathways, suggesting potential applications in cancer therapy. Additionally, its interaction with G protein-coupled receptors (GPCRs) has been explored for its potential use in treating neurological disorders.

One notable application of Methyl 5-bromo-6-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylate is in the development of targeted therapies for specific diseases. The bromo substituent allows for selective targeting of certain cellular processes, while the alkynyl amine group can be used for bioconjugation with other molecules, such as antibodies or imaging agents. This dual functionality makes it an attractive candidate for creating multifunctional therapeutics that can address multiple aspects of disease pathology.

Recent advances in computational chemistry have also contributed to our understanding of the structure-function relationship of Methyl 5-bromo-6-[(prop-2-yinl)amino]pyridine-3-carboxylate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational flexibility and binding interactions with target proteins. These computational tools have helped guide experimental efforts in optimizing the compound's properties for specific applications.

In conclusion, Methyl 5-bromo-6-[(prop^-2-yn^-1-yl)amino]pyridine^-3-carboxylate (CAS No. 1879706^-27-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique combination of functional groups offers a wide range of opportunities for synthetic chemists and medicinal chemists alike. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and advanced materials.